4a,7a-Dihydrothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 4a,7a-dihydro-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C6H6N2OS/c9-5-4-1-2-10-6(4)8-3-7-5/h1-4,6H,(H,7,8,9)
• InChI Key: HMBHCKZRUIUKPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2C1C(=O)NC=N2
• Molecular Formula: C6H6N2OS
• Molecular Weight: 154.19 g/mol

Description

4a,7a-Dihydrothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C6H6N2OS and its molecular weight is 154.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A new synthetic route for 2-arylthieno[2,3-d]pyrimidin-4(3H)-ones was developed, involving heterocyclization and air oxidation. This method also isolated unoxidized intermediates, 2-aryl-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-ones, under specific conditions (Davoodnia et al., 2009).
• Efficient synthesis of 5,6-dihydrothieno[3′,2′:4,5]thieno[2,3-d]pyrimidin-4(3H)-ones was achieved through a consecutive method, involving aza-Wittig reaction and reaction with various amines, phenols, or alcohols (Chen, Nie, & Ding, 2009).

Biomedical Applications

• A study synthesized 4-substituted pyrido[2,3-d]pyrimidin-4(1H)-one as potential analgesic and anti-inflammatory agents, showing significant activity in this domain (El-Gazzar & Hafez, 2009).
• Potent inhibitors of thymidylate synthase and dihydrofolate reductase were developed using a 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine scaffold, indicating potential use in cancer treatment (Gangjee, Qiu, Li, & Kisliuk, 2008).
• Novel thieno[3,2-d]pyrimidines were synthesized with varying cytotoxic potencies, suggesting their potential as chemotherapeutic agents for cancer treatment (Kandeel, Abdelhameid, Eman, & Labib, 2013).
• Radioprotective and antitumor activities of novel thieno[2,3-d]pyrimidine derivatives, comprising amino acids and imidazothieno-pyrimidines, were found, indicating potential use in cancer therapy (Alqasoumi, Ragab, Alafeefy, Galal, & Ghorab, 2009).

Other Applications

• Synthesis of functionalized 2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-ones and their recyclization to 2,3-dihydrothieno[3,4-d]pyrimidin-4(1H)-ones was achieved, indicating potential for diverse chemical applications (Vovk, Sukach, Pyrozhenko, & Bol’but, 2006).